Cas no 1370280-58-2 ((2E)-4,4,5,5-tetrafluoropent-2-enoic acid)

• Product Name: (2E)-4,4,5,5-tetrafluoropent-2-enoic acid
• CAS No: 1370280-58-2
• MF: C₅H₄F₄O₂
• MW: 172.077675819397
• MDL: MFCD30086575
• CID: 5565682
• PubChem ID: 86691165
• Update Time: 2025-06-08

(2E)-4,4,5,5-tetrafluoropent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 4,4,5,5-tetrafluoro-, (2E)-
• (2E)-4,4,5,5-tetrafluoropent-2-enoic acid

• MDL： MFCD30086575
• Inchi： 1S/C5H4F4O2/c6-4(7)5(8,9)2-1-3(10)11/h1-2,4H,(H,10,11)/b2-1+
• InChI Key： QRWVRNLQAOBIEA-OWOJBTEDSA-N
• SMILES： C(O)(=O)/C=C/C(F)(F)C(F)F

Additional information on (2E)-4,4,5,5-tetrafluoropent-2-enoic acid

Introduction to (2E)-4,4,5,5-tetrafluoropent-2-enoic acid (CAS No. 1370280-58-2)

(2E)-4,4,5,5-tetrafluoropent-2-enoic acid (CAS No. 1370280-58-2) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its four fluorine atoms and a double bond in the pentenoic acid structure, which confer it with distinct reactivity and stability profiles.

The molecular formula of (2E)-4,4,5,5-tetrafluoropent-2-enoic acid is C₅H₄F₄O₂, and its molecular weight is approximately 176.07 g/mol. The presence of fluorine atoms in the molecule significantly influences its physical and chemical properties, such as its solubility, boiling point, and reactivity. These properties make it a valuable intermediate in the synthesis of more complex molecules and compounds.

In the pharmaceutical industry, (2E)-4,4,5,5-tetrafluoropent-2-enoic acid has shown promise as a building block for the development of novel drugs. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, which can lead to more effective therapeutic agents. Recent studies have explored the use of this compound in the synthesis of anti-inflammatory drugs and antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of fluorinated derivatives with potent anti-inflammatory activity. These derivatives exhibited improved efficacy compared to their non-fluorinated counterparts.

Beyond pharmaceutical applications, (2E)-4,4,5,5-tetrafluoropent-2-enoic acid has also found use in materials science. Fluorinated compounds are often employed in the development of advanced materials due to their unique surface properties and chemical resistance. In a recent study published in the Journal of Materials Chemistry A, researchers demonstrated the use of this compound as a precursor for the synthesis of fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in coatings, adhesives, and electronic devices.

The synthesis of (2E)-4,4,5,5-tetrafluoropent-2-enoic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of fluoroalkyl halides with appropriate nucleophiles followed by deprotection steps to yield the final product. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

In terms of safety and handling, while (2E)-4,4,5,5-tetrafluoropent-2-enoic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local environmental regulations to prevent contamination.

The future prospects for (2E)-4,4,5,5-tetrafluoropent-2-enoic acid are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various industries. As synthetic methods become more refined and cost-effective, it is likely that we will see increased adoption of this compound in both academic research and industrial settings.

In conclusion, (2E)-4,4,5,5-tetrafluoropent-2-enoic acid (CAS No. 1370280-58-2) is a versatile fluorinated organic compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical properties make it an attractive candidate for further research and development. As new studies continue to emerge, the potential impact of this compound on various fields is expected to grow significantly.